4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide

• Molecular Formula: C16H19BrN2O4S2
• Molecular Weight: 447.4 g/mol
• IUPAC Name: 4-[(4-bromophenyl)sulfonylamino]-N-butylbenzenesulfonamide
• InChI: InChI=1S/C16H19BrN2O4S2/c1-2-3-12-18-24(20,21)15-10-6-14(7-11-15)19-25(22,23)16-8-4-13(17)5-9-16/h4-11,18-19H,2-3,12H2,1H3
• InChI Key: YATWMLZLHGTHQV-UHFFFAOYSA-N
• SMILES: CCCCNS(=O)(=O)C1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)Br

Description

4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide, also known as BBSB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BBSB is a sulfonamide derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide exerts its anti-inflammatory and anti-cancer effects through various mechanisms. Inhibition of the NF-κB pathway is one of the main mechanisms of 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide's anti-inflammatory effects. 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide also inhibits the activity of COX-2 and iNOS, enzymes involved in the production of inflammatory mediators. In cancer cells, 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide induces cell cycle arrest and apoptosis through the upregulation of p53 and downregulation of Bcl-2.
Biochemical and Physiological Effects
4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has been shown to have both biochemical and physiological effects. In vitro studies have shown that 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide inhibits the production of inflammatory cytokines and chemokines, as well as the activity of COX-2 and iNOS. 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide also induces cell cycle arrest and apoptosis in cancer cells. In vivo studies have shown that 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide reduces inflammation and tumor growth in animal models.

Advantages and Limitations for Lab Experiments

4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has several advantages for lab experiments, including its high solubility in water and DMSO, and its low toxicity. However, 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has limitations, including its low stability in solution and its low bioavailability.

Future Directions

There are several future directions for 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide research. One direction is to further investigate the mechanism of action of 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide, particularly its effects on the NF-κB pathway. Another direction is to explore the potential of 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide as a therapeutic agent for other diseases, such as autoimmune diseases and neurodegenerative diseases. Additionally, research could focus on developing more stable and bioavailable forms of 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide for clinical use.
Conclusion
In conclusion, 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide is a sulfonamide derivative that has gained significant attention in scientific research due to its potential therapeutic applications. 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has shown promising anti-inflammatory and anti-cancer properties, and there are several future directions for 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide research.

Synthesis Methods

4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide can be synthesized through various methods, including the reaction of 4-bromo-N-(4-nitrophenyl)benzenesulfonamide with butylamine, followed by reduction with tin and hydrochloric acid. Another method involves the reaction of 4-bromo-N-(4-nitrophenyl)benzenesulfonamide with butylamine and subsequent reduction with sodium dithionite. The yield of 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide through these methods ranges from 50-70%.

Scientific Research Applications

4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has been studied for its potential therapeutic applications, including its anti-inflammatory and anti-cancer properties. In vitro studies have shown that 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide inhibits the production of inflammatory cytokines and chemokines, such as TNF-α, IL-1β, and IL-6, in lipopolysaccharide-stimulated macrophages. 4-bromo-N-[4-(butylsulfamoyl)phenyl]benzenesulfonamide has also been shown to inhibit the proliferation and migration of cancer cells in various cancer types, including breast, lung, and prostate cancer.